Cas no 1596-56-1 (Naphthol AS-MX Phosphate)

Naphthol AS-MX Phosphate Properties

Names and Identifiers

• 2-Naphthalenecarboxamide,N-(2,4-dimethylphenyl)-3-(phosphonooxy)-
• [3-[(2,4-dimethylphenyl)carbamoyl]naphthalen-2-yl] dihydrogen phosphate
• Naphthol-AS-MX-phosphate research grade
• SNC80
• Naphthol AS-MX phosphate
• 2-Naphthalenecarboxamide, N-(2,4-dimethylphenyl)-3-(phosphonooxy)-
• naphthol-as-mx-phosphate
• NS00021711
• 3-(2,4-dimethylphenylcarbamoyl)naphthalen-2-yl dihydrogen phosphate
• AS-72148
• 3-(Phosphonooxy)-N-(2,4-xylyl)naphthalene-2-carboxamide
• N-(2,4-Dimethylphenyl)-3-(phosphonooxy)-2-naphthalenecarboxamide
• AKOS016363997
• Naphthol AS-MX phosphate, powder, >=99% (HPLC)
• 3-[(2,4-Dimethylanilino)carbonyl]-2-naphthyl dihydrogen phosphate #
• [3-[(2,4-dimethylphenyl)carbamoyl]-2-naphthyl] dihydrogen phosphate
• A810052
• EINECS 216-480-1
• FT-0633689
• 1596-56-1
• SCHEMBL8647712
• ({3-[(2,4-dimethylphenyl)carbamoyl]naphthalen-2-yl}oxy)phosphonic acid
• IOMLBTHPCVDRHM-UHFFFAOYSA-N
• DTXSID60166696
• Naphthol aS-mx-phosphate
• STL301824
• G77598
• 3-((2,4-Dimethylphenyl)carbamoyl)naphthalen-2-yl dihydrogen phosphate
• DB-043431
• CS-0028069
• HY-104067
• MFCD00042711
• 3-[(2,4-dimethylphenyl)carbamoyl]naphthalen-2-yl dihydrogen phosphate
• {3-[(2,4-dimethylphenyl)carbamoyl]naphthalen-2-yl}oxyphosphonic acid
• +Expand

• MDL： MFCD00042711
• InChIKey： IOMLBTHPCVDRHM-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H18NO5P/c1-12-7-8-17(13(2)9-12)20-19(21)16-10-14-5-3-4-6-15(14)11-18(16)25-26(22,23)24/h3-11H,1-2H3,(H,20,21)(H2,22,23,24)
• SMILES： CC1C=C(C)C=CC=1NC(C1C(OP(O)(O)=O)=CC2C(=CC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 371.09200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 371.092
• Heavy Atom Count: 26
• Complexity: 550
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 95.9A^2

Experimental Properties

• LogP: 4.25340
• PSA: 105.67000
• Refractive Index: 1.692
• Boiling Point: °Cat760mmHg
• Melting Point: 189-190°C
• Flash Point: °C
• Color/Form: Beige powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Not determined
• Density: 1.419